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Application Notes and Protocols for PD173074

Introduction

PD173074 is a potent and selective small-molecule inhibitor of Fibroblast Growth Factor
Receptors (FGFRs).[1][2] As an ATP-competitive tyrosine kinase inhibitor, it primarily targets
FGFR1 and FGFR3, with IC50 values of 21.5 nM and 5 nM, respectively.[3][4] It also
demonstrates inhibitory activity against Vascular Endothelial Growth Factor Receptor 2
(VEGFRZ2) with an IC50 in the range of 100-200 nM.[1][5] PD173074 exhibits high selectivity
for FGFRs, being approximately 1000-fold more selective for FGFR1 than for Platelet-Derived
Growth Factor Receptor (PDGFR) and c-Src.[5][6] Due to its specific mechanism of action,
PD173074 is a valuable tool for studying FGFR signaling in various biological processes,
including cell proliferation, angiogenesis, and differentiation.[2][7][8]

Mechanism of Action

PD173074 functions by competing with ATP for the binding site in the kinase domain of FGFRs.
This prevents the autophosphorylation and subsequent activation of the receptor, thereby
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blocking downstream signaling cascades. A key pathway inhibited by PD173074 is the

MAPK/ERK pathway, which plays a crucial role in cell growth and survival.[9][10] By inhibiting

FGFR activation, PD173074 can suppress the proliferation and induce apoptosis in cancer

cells that overexpress FGFRs.[5][7]

Quantitative Data Summary

The following tables provide key quantitative data for PD173074.

Table 1: Chemical and Physical Properties

Property Value Reference(s)
Molecular Weight 523.67 g/mol [3][6]
Molecular Formula C2sH41N703 [3]
CAS Number 219580-11-7 [3]
Appearance Yellow solid powder
Purity >97%

Table 2: Inhibitory Concentrations (ICso)
Target ICso0 Value Reference(s)
FGFR1 21.5-25nM [1][5]
FGFR3 5nM [3]
VEGFR2 100 - 200 nM [1][5]
PDGFR 17.6 pM
c-Src 19.8 uM

Table 3: Solubility Data
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Solvent Maximum Concentration Reference(s)
100 - 105 mg/mL (approx. 191
DMSO [5]1[6]
- 200 mM)
Ethanol 100 mg/mL (approx. 191 mM) [6]
Water Insoluble [5][6]
Table 4: Storage Conditions
Form Temperature Duration Reference(s)
Solid +2to +8°C Refer to manufacturer
Stock Solution
-20°C Up to 6 months [1][3]1[9]
(DMSO)
Stock Solution
-80°C Up to 1 year [9]

(DMSO)

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution in DMSO,
suitable for dilution into cell culture media for various in vitro assays.

Materials:

PD173074 powder (e.g., 5 mg)

Anhydrous/fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)
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» Pipettes and sterile tips
Procedure:

o Calculate Required Solvent Volume: Based on the molecular weight of PD173074 (523.67
g/mol), calculate the volume of DMSO needed to achieve a 10 mM concentration.

o Calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol))
o For 5 mg: Volume (uL) = (0.005 g / (0.010 mol/L * 523.67 g/mol )) * 1,000,000 = 954.8 pL

» Aliquot PD173074: Weigh the desired amount of PD173074 powder and place it in a sterile
vial.

e Add Solvent: Carefully add the calculated volume of fresh DMSO to the vial containing the
PD173074 powder.

» Dissolve Compound: Tightly cap the vial and vortex thoroughly for 1-2 minutes to dissolve
the compound.

» Aid Dissolution (If Necessary): If the compound does not fully dissolve, warm the solution at
37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes until the solution is
clear.[1][11]

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge
tubes. Store the aliquots at -20°C for up to 6 months or -80°C for up to one year.[9] Avoid
repeated freeze-thaw cycles.[9]

Protocol 2: Preparation of a Formulation for In Vivo Animal Studies

This protocol provides an example of how to formulate PD173074 for administration in animal
models, based on a published method.[5][12] This formulation is intended for immediate use.

Materials:
e PD173074 stock solution in DMSO (e.g., 150 mg/mL)

o PEG300 (Polyethylene glycol 300)
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o Tween® 80

o Sterile deionized water (ddH20) or saline

 Sterile tubes

Procedure (to prepare 1 mL of dosing solution):

e Initial Dilution: In a sterile tube, add 400 pL of PEG300.

e Add Drug: Add 20 pL of a 150 mg/mL PD173074 stock solution in DMSO to the PEG300. Mix
thoroughly until the solution is clear.

e Add Surfactant: Add 50 pL of Tween® 80 to the mixture. Mix again until the solution is clear
and homogeneous.

 Final Dilution: Add 530 pL of sterile ddH20 to bring the total volume to 1 mL.

o Administration: Mix the final solution well before administration. This formulation should be
prepared fresh and used immediately for optimal results.[5][12] Animal dosing of 1-2
mg/kg/day via intraperitoneal injection has been reported to be effective.[1][5]

Visualizations

PD173074 Mechanism of Action
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Caption: PD173074 competitively inhibits ATP binding to the FGFR kinase domain.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing PD173074 stock sol

utions for research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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